Cas no 13332-10-0 (Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy-)

• Product name: Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy-
• CAS No: 13332-10-0
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• CID: 1232822
• PubChem ID: 85612173

Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy-
• 1-Chloro-2,4,5-trifluoro-3-methoxybenzene
• 13332-10-0
• 3-Chloro-2,5,6-trifluoroanisole

• Inchi： InChI=1S/C7H4ClF3O/c1-12-7-5(10)3(8)2-4(9)6(7)11/h2H,1H3
• InChI Key： PZHFMCNOZDKUAT-UHFFFAOYSA-N
• SMILES： COC1=C(C(=CC(=C1F)Cl)F)F

Computed Properties

• Exact Mass: 195.9902769g/mol
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy-

Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy (CAS No. 13332-10-0)

Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy is a highly specialized organic compound with the CAS registry number 13332-10-0. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine at position 1, fluorine atoms at positions 2, 4, and 5, and a methoxy group at position 3. The combination of these substituents imparts distinctive chemical and physical properties to the molecule.

The synthesis of Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of transition metal catalysts and fluorination techniques to achieve precise substitution patterns on the benzene ring. These advancements have significantly improved the efficiency of producing this compound for various applications.

One of the most notable applications of Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy is in the field of pharmaceuticals. Its unique structure makes it a valuable intermediate in drug discovery and development. For instance, it has been used as a building block for designing novel anti-inflammatory agents and antiviral drugs. The fluorine atoms in the molecule contribute to its lipophilicity and bioavailability, which are critical properties for drug candidates.

In addition to pharmaceutical applications, this compound has found utility in materials science. The presence of electron-withdrawing groups like chlorine and fluorine enhances the electronic properties of the benzene ring. This makes it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs), where its electronic properties play a crucial role in device performance.

The chemical stability of Benzene, 1-chloro-2,4,5-trifluoro-3-methoxy has been extensively studied under various conditions. It exhibits remarkable resistance to thermal degradation and oxidative reactions due to the electron-withdrawing effects of its substituents. This stability makes it suitable for use in high-performance materials that require prolonged durability under harsh conditions.

From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its potential impact on ecosystems. Studies have shown that it undergoes limited biodegradation under natural conditions due to its highly substituted aromatic structure. However, advanced wastewater treatment methods can effectively remove this compound from industrial effluents.

In conclusion,Benzene,1-chloro,2,4,5-trifluoro,3-methoxy) is a versatile compound with promising applications across multiple fields. Its unique chemical properties make it an invaluable tool in modern scientific research and industrial processes.